Cas no 896339-01-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide)

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide is a synthetic compound with significant potential in organic synthesis. It boasts a unique structure, offering versatile synthetic routes and potential applications in drug discovery. The compound's distinct functional groups facilitate efficient cross-coupling reactions and amide bond formation, contributing to its utility in complex molecular assembly.
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide structure
896339-01-8 structure
Product Name:N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide
CAS No:896339-01-8
MF:C22H24F2N4O4
MW:446.447172164917
CID:6237103
PubChem ID:16031931
Update Time:2025-10-16

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide
    • 896339-01-8
    • N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2,4-difluorophenyl)oxalamide
    • NCGC00135868-01
    • HMS1902F10
    • N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide
    • G856-4170
    • N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide
    • AKOS002049450
    • F2573-0055
    • N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)oxamide
    • AKOS021642771
    • CHEMBL1903733
    • Inchi: 1S/C22H24F2N4O4/c1-27-6-8-28(9-7-27)18(14-2-5-19-20(10-14)32-13-31-19)12-25-21(29)22(30)26-17-4-3-15(23)11-16(17)24/h2-5,10-11,18H,6-9,12-13H2,1H3,(H,25,29)(H,26,30)
    • InChI Key: YEBUEAKROUXQJU-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1NC(C(NCC(C1=CC=C2C(=C1)OCO2)N1CCN(C)CC1)=O)=O)F

Computed Properties

  • Exact Mass: 446.17656158g/mol
  • Monoisotopic Mass: 446.17656158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83.1Ų

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide Pricemore >>

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Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide

Research Brief on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide (CAS: 896339-01-8)

Recent studies on the compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide (CAS: 896339-01-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol and difluorophenyl moieties, has shown promising activity in targeting specific biochemical pathways, making it a subject of intense research.

The primary focus of current research has been on elucidating the compound's mechanism of action, pharmacokinetics, and therapeutic efficacy. Preliminary findings suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic pathways. These insights are derived from in vitro and in vivo studies, which have demonstrated significant inhibitory effects on key enzymes and receptors.

One of the most notable aspects of this compound is its structural complexity, which allows for selective interaction with biological targets. The presence of the 4-methylpiperazine group enhances its solubility and bioavailability, while the benzodioxol and difluorophenyl groups contribute to its binding affinity and specificity. These features make it a promising candidate for further development in drug discovery programs.

Recent publications have also explored the synthetic routes for producing this compound, optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. These methodological advancements are crucial for ensuring reproducibility and scalability in pharmaceutical applications.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide represents a significant advancement in the search for new therapeutic agents. Its unique chemical properties and biological activity warrant further investigation, particularly in preclinical and clinical settings. Future research should focus on expanding its therapeutic potential and addressing any potential toxicity or side effects.

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